Cas no 15364-45-1 (L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI))

L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI) structure
15364-45-1 structure
Product name:L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI)
CAS No:15364-45-1
MF:C21H24N2O7
MW:416.42446
CID:120936
PubChem ID:4064325

L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI)
    • methyl 3-hydroxy-2-[[3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoate
    • Z-tyr-ser-ome
    • Z-TYR-TYR-OH
    • N-Benzyloxycarbonyl-Tyr-Ser-methylester
    • N-Carbobenzyloxy-L-tyrosyl-L-serinmethylester
    • Z-Tyr-Ser methyl ester
    • N-CBZ-TYR-SER METHYL ESTER
    • Z-L-TYROSYL-L-SERINE METHYL ESTER
    • N-carbobenzyloxy-Tyr-Ser methyl ester
    • N-BENZYLOXYCARBONYL-L-TYROSYL-L-SERINE METHYL ESTER
    • DTXSID40398933
    • AKOS024386248
    • 15364-45-1
    • Inchi: InChI=1S/C21H24N2O7/c1-29-20(27)18(12-24)22-19(26)17(11-14-7-9-16(25)10-8-14)23-21(28)30-13-15-5-3-2-4-6-15/h2-10,17-18,24-25H,11-13H2,1H3,(H,22,26)(H,23,28)
    • InChI Key: UVWDERLOWWHARO-UHFFFAOYSA-N
    • SMILES: COC(C(NC(C(CC1C=CC(O)=CC=1)NC(OCC1C=CC=CC=1)=O)=O)CO)=O

Computed Properties

  • Exact Mass: 416.15800
  • Monoisotopic Mass: 416.15835111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 134.19000
  • LogP: 1.66160

L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI) Security Information

  • WGK Germany:3

L-Serine,N-[N-[(phenylmethoxy)carbonyl]-L-tyrosyl]-, methyl ester (9CI) Related Literature

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